(Z)-6-ethoxy-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-ethoxy-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C15H12O3S/c1-2-17-10-5-6-12-13(8-10)18-14(15(12)16)9-11-4-3-7-19-11/h3-9H,2H2,1H3/b14-9-
• InChI Key: YGIOUBFZONVATG-ZROIWOOFSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CS3)O2
• Isomeric SMILES: CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CS3)/O2
• Molecular Formula: C15H12O3S
• Molecular Weight: 272.3 g/mol
• CAS No.: 623117-32-8

Description

These compounds are known for their potential antimicrobial activity. They are synthesized from substituted (E)-1-(2-hydroxyphenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ones.

Synthesis Analysis

The synthesis of these compounds involves the use of substituted (E)-1-(2-hydroxyphenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ones and 2-bromo-1-phenylethanone under conventional and microwave irradiation conditions.

Molecular Structure Analysis

The structures of the compounds were elucidated by IR, 1H and 13C NMR, and mass spectra.

Scientific Research Applications

• PET Imaging Probes : A derivative of this compound, (Z)-2-((1H-Indazol-3-yl)methylene)-6-[¹¹C]methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one, was synthesized and identified as a potent and selective inhibitor of the enzyme PIM1. This compound is a potential PET probe for imaging of the enzyme PIM1 in medical research and diagnostics (Gao et al., 2013).

• Organic Solar Cells : Thiophene-doped planar ZnO nanorods, related to the compound , were used as an electron-transporting layer in inverted organic solar cells. This application highlights the compound's potential in the field of renewable energy and optoelectronics (Ambade et al., 2017).

• Optoelectronic Applications : Fluorene-based conjugated poly(arylene ethynylene)s containing heteroaromatic bicycles, including derivatives of the compound, were investigated for their electro-optical properties. This research is significant for the development of materials in optoelectronics and light-emitting diodes (Palai et al., 2014).

• Enhancing Cognitive Function : Studies on cognitive enhancing agents found that derivatives of this compound showed promising antiamnestic (anti-memory loss) and antihypoxic (protecting against low oxygen) activities. This could have implications for the treatment of cognitive disorders (Ono et al., 1995).

• Memory Devices : Research on triggering DRAM/SRAM memory behaviors by single atom substitution in molecular structures, including derivatives of the compound, demonstrated its potential application in the development of memory devices in electronics (Hu et al., 2015).